Cas no 55083-93-7 (2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-)

2-Butenedinitrile,  2-amino-3-[(2-methylpropylidene)amino]- structure
55083-93-7 structure
Product Name:2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
CAS No:55083-93-7
MF:C8H10N4
MW:162.19180059433
CID:943315
PubChem ID:12563307
Update Time:2025-04-19

2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
    • DB-222841
    • 55083-93-7
    • (2Z)-2-amino-3-[(e)-(2-methylpropylidene)amino]-2-butenedinitrile
    • Inchi: 1S/C8H10N4/c1-6(2)5-12-8(4-10)7(11)3-9/h5-6H,11H2,1-2H3/b8-7-,12-5+
    • InChI Key: VXTXPQPXJKHMID-KRMQVSRUSA-N
    • SMILES: N(/C(/C#N)=C(/C#N)\N)=C\C(C)C

Computed Properties

  • Exact Mass: 162.091
  • Monoisotopic Mass: 162.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 86A^2
  • XLogP3: 0.4
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